1-(1-methyl-1H-pyrazol-4-yl)ethanamine

• IUPAC Name: 1-(1-methylpyrazol-4-yl)ethanamine
• InChI: InChI=1S/C6H11N3/c1-5(7)6-3-8-9(2)4-6/h3-5H,7H2,1-2H3
• InChI Key: KIPVVJYELYMMQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN(N=C1)C)N
• Molecular Formula: C6H11N3
• DSSTOX Substance ID: DTXSID50629684
• Molecular Weight: 125.17 g/mol
• CAS RN: 911788-33-5

Description

“1-(1-methyl-1H-pyrazol-4-yl)ethanamine” is a chemical compound with the molecular formula C6H12ClN3. It has a molecular weight of 161.63.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H11N3.ClH/c1-5(7)6-3-8-9(2)4-6;/h3-5H,7H2,1-2H3;1H. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. The storage temperature is 2-8°C.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Derivatives : The synthesis of various N-substituted derivatives of related pyrazole compounds, like 3,5-diphenyl-1H-pyrazole, demonstrates their potential in producing compounds with diverse activities, such as antiaggregating, hypotensive, and antiarrhythmic properties (Bruno et al., 1991).
• Structural Characterization : Detailed structural analyses of pyrazole derivatives, such as 1-(3-(4-iodophenyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one, have been conducted to understand their crystal packing and intermolecular interactions, which are crucial for their chemical properties and potential applications (Delgado et al., 2020).

Biological and Medicinal Applications

• DNA Binding and Nuclease Activity : Certain Cu(II) complexes of tridentate ligands related to 1-(1-methyl-1H-pyrazol-4-yl)ethanamine have shown significant DNA binding propensity and nuclease activity, which can be relevant in understanding their biological interactions and potential therapeutic uses (Kumar et al., 2012).
• Insecticidal Activity : Some pyrazole-based tetrahydropyrimidine derivatives, synthesized via reactions involving similar pyrazole structures, exhibited significant insecticidal activity, highlighting their potential in agricultural applications (Halim et al., 2020).

Chemical Reactivity and Catalysis

• Formation of Metal Complexes : Studies on low symmetry pyrazole-based tetraamine ligands, closely related to the compound of interest, have shown how they form metal complexes, which is vital for understanding their reactivity and potential use in catalysis (Cubanski et al., 2013).
• Catalytic Activity in Polymerization : Some cobalt(II) complexes containing N-substituted pyrazole ligands have demonstrated activity in polymerizing methyl methacrylate, indicating their potential as catalysts in industrial applications (Choi et al., 2015).

Safety and Hazards

The compound has a hazard statement of H314, which means it causes severe skin burns and eye damage. The precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).